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Compound of Interest

Compound Name: 2,5-Dimethoxycinnamic acid

Cat. No.: B146712

An In-depth Technical Guide to 2,5-
Dimethoxycinnamic Acid

This technical guide provides a comprehensive overview of 2,5-Dimethoxycinnamic acid, a
methoxy derivative of cinnamic acid. The document is intended for researchers, scientists, and
professionals in the field of drug development and medicinal chemistry, detailing its chemical
identity, physicochemical properties, and relevant biological activities, along with experimental
protocols.

Core Chemical Data

CAS Number: 10538-51-9[1]

Molecular Weight: 208.21 g/mol [1][2]

Physicochemical Properties

A summary of the key physicochemical properties of 2,5-Dimethoxycinnamic acid is
presented in the table below.
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Property Value Source
Molecular Formula C11H1204 [1]
Melting Point 148-150 °C

Form Solid

EC Number 234-114-9 [1]
Linear Formula (CH30)2C6H3CH=CHCOzH [1]

Biological Activity and Potential Applications

Methoxylated derivatives of cinnamic acid are recognized for their significant pro-health
potential, exhibiting a range of biological activities including antimicrobial, antidiabetic,
anticancer, and hepato-, cardio-, and neuroprotective effects.[3][4] While specific research on
the 2,5-dimethoxy isomer is less prevalent than for other isomers like ferulic acid or 3,4-
dimethoxycinnamic acid, the broader class of cinnamic acid derivatives has been extensively
studied for various therapeutic applications.[3][5][6]

Derivatives of cinnamic acids are known to induce apoptosis and cell cycle arrest in cancer
cells.[5][7][8] For instance, certain chalcone derivatives, which can be synthesized from
methoxy-substituted acetophenones (related precursors to cinnamic acids), have been shown
to disrupt microtubule polymerization, a critical process in cell division.[9]

The following diagram illustrates a generalized signaling pathway for apoptosis induction, a
mechanism of action for many anticancer compounds, including some cinnamic acid
derivatives.
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Experimental Protocols

While specific experimental protocols for 2,5-Dimethoxycinnamic acid are not extensively
detailed in the provided search results, methodologies for the synthesis and biological
evaluation of related dimethoxycinnamic acid isomers and derivatives can be adapted.

Synthesis of Dimethoxycinnamic Acids

A general method for the synthesis of dimethoxycinnamic acids involves the Knoevenagel
condensation of a dimethoxybenzaldehyde with malonic acid.[10]

Protocol for the Synthesis of 2,3-Dimethoxycinnamic Acid
This protocol can be adapted for the 2,5-isomer by starting with 2,5-dimethoxybenzaldehyde.

o Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine 2,3-
dimethoxybenzaldehyde (1 mole), malonic acid (2 moles), and pyridine (400 ml).[10]

e Initiation: Add piperidine (15 ml) to the mixture.[10]
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» Reaction Conditions: Heat the mixture to 80°C. The evolution of carbon dioxide typically
begins around 55-60°C.[10]

o Work-up: After the reaction is complete, cool the mixture and pour it into cold water. Acidify
with concentrated hydrochloric acid with stirring.[10]

 Purification: The crude product can be purified by dissolving it in a sodium hydroxide
solution, filtering, and then re-precipitating with hydrochloric acid. The resulting crystalline
material is washed with cold water and dried.[10]

The following diagram outlines the general workflow for this synthesis.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


http://orgsyn.org/demo.aspx?prep=cv4p0327
http://orgsyn.org/demo.aspx?prep=cv4p0327
http://orgsyn.org/demo.aspx?prep=cv4p0327
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Combine 2,5-Dimethoxybenzaldehyde,
Malonic Acid, and Pyridine

i

Add Piperidine

i

Heat to 80°C

i

Cool and Pour into Water

i

Acidify with HCI

:

Filter and Wash Crude Product

i

Purify by Dissolution and Reprecipitation

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b146712?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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